Imidazole
Imidazole
1H-imidazole is an imidazole tautomer which has the migrating hydrogen at position 1. It is a conjugate base of an imidazolium cation. It is a conjugate acid of an imidazolide. It is a tautomer of a 4H-imidazole.
Imidazole is a natural product found in Lens culinaris and Homo sapiens with data available.
Imidazole is a natural product found in Lens culinaris and Homo sapiens with data available.
Brand Name:
Vulcanchem
CAS No.:
288-32-4
VCID:
VC21154941
InChI:
InChI=1S/C3H4N2/c1-2-5-3-4-1/h1-3H,(H,4,5)
SMILES:
C1=CN=CN1
Molecular Formula:
C3H4N2
Molecular Weight:
68.08 g/mol
Imidazole
CAS No.: 288-32-4
Cat. No.: VC21154941
Molecular Formula: C3H4N2
Molecular Weight: 68.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1H-imidazole is an imidazole tautomer which has the migrating hydrogen at position 1. It is a conjugate base of an imidazolium cation. It is a conjugate acid of an imidazolide. It is a tautomer of a 4H-imidazole. Imidazole is a natural product found in Lens culinaris and Homo sapiens with data available. |
|---|---|
| CAS No. | 288-32-4 |
| Molecular Formula | C3H4N2 |
| Molecular Weight | 68.08 g/mol |
| IUPAC Name | 1H-imidazole |
| Standard InChI | InChI=1S/C3H4N2/c1-2-5-3-4-1/h1-3H,(H,4,5) |
| Standard InChI Key | RAXXELZNTBOGNW-UHFFFAOYSA-N |
| SMILES | C1=CN=CN1 |
| Canonical SMILES | C1=CN=CN1 |
| Boiling Point | 257 °C 268 °C |
| Colorform | Monoclinic prisms from benzene Colorless crystals Colorless-yellow solid |
| Flash Point | 145 °C (293 °F) - closed cup 145 °C c.c. |
| Melting Point | 89.52 °C 90.5 °C 89 °C |
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